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Compound of Interest

Trimethylammonium chloride-

13C3

Cat. No.: B569307

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular weight and composition of
Trimethylammonium chloride-13C3, a stable isotope-labeled compound crucial for various
research applications, including its use as an internal standard in quantitative analyses by
NMR, GC-MS, or LC-MS.

Understanding Isotopic Labeling

Trimethylammonium chloride-13C3 is a form of trimethylammonium chloride where the three
carbon atoms have been replaced with the stable isotope Carbon-13 (33C). This isotopic
enrichment is fundamental for its application in metabolic flux analysis and as a tracer in drug
development studies. It is critical to distinguish this compound from its deuterated counterpart,
Trimethylammonium chloride-13C3,d9, which contains both Carbon-13 and deuterium
isotopes.

Molecular Weight and Chemical Formula

The accurate molecular weight is a cornerstone for all quantitative experiments. The molecular
properties of Trimethylammonium chloride-13C3 are detailed below.
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Property Value Source
Molecular Formula 13C3H10CIN LGC Standards[1]
_ MedChemExpress, LGC
Molecular Weight 98.55 g/mol
Standards[1][2]
Accurate Mass 98.0602 Da LGC Standards[1]
Unlabeled CAS Number 593-81-7 LGC Standards[1]
MedChemExpress, LGC
Labeled CAS Number 286013-00-1

Standards[1][2]

It is important to note that a related but distinct compound, Trimethylammonium chloride-
13C3,d9, has a higher molecular weight of 107.60 g/mol due to the additional presence of nine
deuterium atoms.[3][4][5]

Molecular Composition and Structure

The structure of Trimethylammonium chloride-13C3 consists of a central nitrogen atom
bonded to three methyl groups, each containing a Carbon-13 isotope. This trimethylamine
cation forms an ionic bond with a chloride anion.

Caption: Molecular structure of Trimethylammonium chloride-13C3.

Experimental Protocols and Further Data

The provided information from chemical suppliers does not include detailed experimental
protocols or signaling pathways. For specific applications, researchers should consult peer-
reviewed literature or the manufacturer's documentation for protocols related to the use of
Trimethylammonium chloride-13C3 as an internal standard or metabolic tracer. The primary
application of this compound is as a reference standard in mass spectrometry-based analytical
methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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